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Compound of Interest

Compound Name: 1-Butanol, 3-(3-hydroxybutoxy)-

Cat. No.: B3192833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction:

1-Butanol, 3-(3-hydroxybutoxy)-, also known as 3-(3-hydroxybutoxy)-1-butanol or 4-(4-

hydroxybutan-2-yloxy)butan-2-ol, is a dihydroxy ether that has garnered interest primarily as a

significant component of di(hydroxybutyl) ether (DHBE). While its application as a solvent in

general organic reactions is not widely documented, its unique structure and properties

suggest potential in specialized areas, particularly within the pharmaceutical and chemical

industries. This document provides an overview of its known characteristics, synthesis, and

explores its potential applications based on available information.

Physicochemical Properties
A clear understanding of the physicochemical properties of 1-Butanol, 3-(3-hydroxybutoxy)-
is essential for evaluating its potential as a solvent or reaction medium. The following table

summarizes key data for this compound.
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Property Value

Molecular Formula C₈H₁₈O₃

Molecular Weight 162.23 g/mol

CAS Number 65849-81-2

Synonyms
3-(3-hydroxybutoxy)-1-butanol, 4-(4-

hydroxybutan-2-yloxy)butan-2-ol

Synthesis and Production
The primary route to obtaining 1-Butanol, 3-(3-hydroxybutoxy)- is through the synthesis of

di(hydroxybutyl) ether (DHBE). DHBE is typically produced from 1,3-butanediol. One

documented method involves the use of an acidic cation-exchange resin as a catalyst. This

process yields a mixture of DHBE regioisomers, with 3-(3-hydroxybutoxy)-1-butanol being a

major component, often constituting 50-65% of the mixture.

A general workflow for the synthesis is outlined below:

Synthesis of 1-Butanol, 3-(3-hydroxybutoxy)-

1,3-Butanediol

Reaction

Acidic Cation-Exchange Resin Catalyst

DHBE MixtureYields PurificationFurther Processing 1-Butanol, 3-(3-hydroxybutoxy)-Isolation

Click to download full resolution via product page

A simplified workflow for the synthesis of 1-Butanol, 3-(3-hydroxybutoxy)-.
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Currently, the most well-defined application of 1-Butanol, 3-(3-hydroxybutoxy)- is as a major

component of di(hydroxybutyl) ether (DHBE), which is utilized as a liver-protecting drug.

While there is a notable lack of specific examples of its use as a solvent in organic reactions in

publicly available literature, its molecular structure suggests several potential applications:

Polar Protic Solvent: The presence of two hydroxyl groups makes it a polar protic solvent,

capable of hydrogen bonding. This could make it a suitable medium for reactions involving

polar reagents or intermediates.

High-Boiling Point Solvent: Its relatively high molecular weight suggests a higher boiling

point compared to simple butanols, which could be advantageous for reactions requiring

elevated temperatures.

Specialty Formulations: Its properties may lend themselves to use in specialized

formulations, such as in the pharmaceutical industry for drug delivery systems or as an

excipient.

Green Chemistry: As a diol ether, it could be explored as a potentially greener alternative to

more volatile or hazardous organic solvents in certain applications.

Experimental Protocols
Detailed experimental protocols for the use of 1-Butanol, 3-(3-hydroxybutoxy)- as a solvent in

organic reactions are not readily available in the reviewed literature. Researchers interested in

exploring its potential as a solvent would need to conduct feasibility studies to determine its

solubility characteristics with various reagents and its compatibility with different reaction

conditions.

A hypothetical experimental workflow to evaluate its suitability as a solvent is presented below.
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Solvent Evaluation Protocol

Start

Select Model Reaction

Solubility Test

Perform Reaction

Soluble

End

Insoluble

Monitor Progress (TLC, GC, etc.)

Work-up & Isolation

Analyze Product (NMR, MS, etc.)

Compare with Standard Solvent

Evaluate Performance
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A logical workflow for evaluating a novel solvent in an organic reaction.
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Conclusion
1-Butanol, 3-(3-hydroxybutoxy)- is a molecule with established relevance in the

pharmaceutical field as a key component of the drug DHBE. While its role as a solvent in

organic synthesis is not yet well-documented, its chemical structure suggests it could be a

valuable addition to the toolbox of specialty solvents. Further research is needed to fully

characterize its solvent properties and explore its applicability in a wider range of chemical

transformations. The information provided here serves as a foundational resource for scientists

and researchers interested in pioneering the use of this promising dihydroxy ether.

To cite this document: BenchChem. [The Emerging Potential of 1-Butanol, 3-(3-
hydroxybutoxy)- in Specialized Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3192833#1-butanol-3-3-hydroxybutoxy-as-a-solvent-
in-organic-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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